Cas no 69550-28-3 (Chloro(tri-tert-butylphosphine)gold(I))

• Product Name: Chloro(tri-tert-butylphosphine)gold(I)
• CAS No: 69550-28-3
• MF: C₁₂H₂₇AuClP
• MW: 434.73609662056
• MDL: MFCD09753040
• CID: 854644
• PubChem ID: 329760506
• Update Time: 2025-11-02

Chloro(tri-tert-butylphosphine)gold(I) Chemical and Physical Properties

Names and Identifiers

• Chloro(tri-tert-butylphosphine)gold(I)
• chlorogold,tritert-butylphosphane
• (PtBu3)AuCl
• (tBu3P)AuCl
• (Tri-tert-butylphosphine)chlorogold
• (tri-tert-Butylphosphine)gold(I) chloride
• [Au(PtBu3)Cl]
• AuClP(tBu)3
• Chloro(tri-tert-butylphosphine)gold
• chlorogold;tritert-butylphosphane
• AMY19793
• AKOS025117564
• E76920
• SCHEMBL15750427
• chlorogold-tri-tert-butylphosphane (1:1)
• CHLOROTRI-T-BUTYLPHOSPHINEGOLD(I)
• 69550-28-3
• DTXSID80474720
• CHLORO(TRI-TERT-BUTYLPHOSPHINE)GOLD(I),97%
• gold(I) chloride; tri-tert-butylphosphane

• MDL： MFCD09753040
• Inchi： 1S/C12H27P.Au.ClH/c1-10(2,3)13(11(4,5)6)12(7,8)9;;/h1-9H3;;1H/q;+1;/p-1
• InChI Key： JLXSZGSXDDQSJF-UHFFFAOYSA-M
• SMILES： [Au]Cl.P(C(C)(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 434.12000
• Monoisotopic Mass: 434.120461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: >300 °C
• Boiling Point: No data available
• PSA: 13.59000
• LogP: 5.55080
• Solubility: Not available

Chloro(tri-tert-butylphosphine)gold(I) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：UN 2811 6.1/PG
• Hazardous Material Identification：
• Risk Phrases：R25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Chloro(tri-tert-butylphosphine)gold(I)

Chloro(tri-tert-butylphosphine)gold(I) (CAS No. 69550-28-3): A Comprehensive Guide to Its Properties and Applications

Chloro(tri-tert-butylphosphine)gold(I) (CAS No. 69550-28-3) is a highly specialized organometallic compound that has garnered significant attention in both academic research and industrial applications. This compound, often referred to as Au(I) phosphine complex, is widely recognized for its unique chemical properties and versatility in catalysis, materials science, and nanotechnology. The combination of gold(I) with a tri-tert-butylphosphine ligand creates a stable and reactive complex, making it a valuable tool for synthetic chemists and researchers.

The molecular structure of Chloro(tri-tert-butylphosphine)gold(I) features a linear coordination geometry around the gold center, which is typical for Au(I) complexes. The tri-tert-butylphosphine ligand provides steric bulk, enhancing the stability of the compound while also influencing its reactivity. This balance between stability and reactivity makes it an excellent candidate for various catalytic processes, including cross-coupling reactions and alkyne activations, which are critical in pharmaceutical and fine chemical synthesis.

One of the most exciting applications of Chloro(tri-tert-butylphosphine)gold(I) is in the field of nanotechnology. Researchers have explored its use in the synthesis of gold nanoparticles, which are pivotal in medical diagnostics, drug delivery, and electronics. The compound's ability to act as a precursor for controlled nanoparticle growth has made it a subject of intense study in materials science. Additionally, its role in catalysis has been highlighted in recent publications, particularly in reactions involving C-H bond activation and carbon-heteroatom bond formation.

The growing interest in sustainable chemistry has also brought Chloro(tri-tert-butylphosphine)gold(I) into the spotlight. As industries seek greener alternatives to traditional catalysts, this compound offers a promising solution due to its efficiency and selectivity. Its use in homogeneous catalysis reduces the need for harsh reaction conditions, aligning with the principles of green chemistry. This aspect is particularly relevant given the current focus on environmentally friendly chemical processes.

In the pharmaceutical sector, Chloro(tri-tert-butylphosphine)gold(I) has shown potential in the development of novel therapeutic agents. Its ability to facilitate complex molecular transformations makes it a valuable asset in drug discovery. Recent studies have explored its use in the synthesis of bioactive molecules, including those with anticancer and antimicrobial properties. This has sparked interest among researchers looking for innovative approaches to drug design and medicinal chemistry.

The market for gold(I) complexes like Chloro(tri-tert-butylphosphine)gold(I) is expanding, driven by advancements in catalysis and nanotechnology. Suppliers and manufacturers are increasingly focusing on high-purity formulations to meet the demands of research and industrial applications. The compound's stability under various conditions and its compatibility with a range of solvents further enhance its appeal. As a result, it has become a staple in laboratories and production facilities worldwide.

For those working with Chloro(tri-tert-butylphosphine)gold(I), proper handling and storage are essential to maintain its integrity. While the compound is not classified as hazardous under standard conditions, it should be stored in a cool, dry place, away from light and moisture. Researchers are advised to follow standard laboratory protocols to ensure safety and optimal performance. The compound's shelf life can be extended by storing it under an inert atmosphere, such as argon or nitrogen.

In summary, Chloro(tri-tert-butylphosphine)gold(I) (CAS No. 69550-28-3) is a versatile and valuable compound with wide-ranging applications in catalysis, nanotechnology, and pharmaceutical research. Its unique properties and reactivity make it a cornerstone in modern chemistry, and its role in advancing sustainable and efficient chemical processes cannot be overstated. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific innovation.